benzyl 2-{4-[7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]piperazin-1-yl}acetate

• IUPAC Name: benzyl 2-[4-[7-(2-ethoxyethyl)-3-methyl-2,6-dioxopurin-8-yl]piperazin-1-yl]acetate
• InChI: InChI=1S/C23H30N6O5/c1-3-33-14-13-29-19-20(26(2)23(32)25-21(19)31)24-22(29)28-11-9-27(10-12-28)15-18(30)34-16-17-7-5-4-6-8-17/h4-8H,3,9-16H2,1-2H3,(H,25,31,32)
• InChI Key: OCWMCFOSSAHFHI-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(N=C1N3CCN(CC3)CC(=O)OCC4=CC=CC=C4)N(C(=O)NC2=O)C
• Molecular Formula: C23H30N6O5
• Molecular Weight: 470.5 g/mol

Description

Benzyl 2-{4-[7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]piperazin-1-yl}acetate is a chemical compound with the linear formula C19H22N4O5S. It has a molecular weight of 418.475. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, related compounds have shown to exhibit antihistaminic activity. The oxygen atom in the 2-(substituted-oxy)ethyl group at the 1-position of the benzimidazole nucleus played an important role for potent antihistaminic activity.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Organic Synthesis and Building Blocks

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Conformational Studies and Structural Insights

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Halogen Exchange Reactions and Synthetic Routes

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Benzylic Position Reactivity

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Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, given the activities observed in structurally related compounds. Additionally, more detailed studies on its synthesis, molecular structure, and physical and chemical properties could also be beneficial.

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound is part of a collection of rare and unique chemicals provided to early discovery researchers

Mode of Action

It is known that compounds containing piperazine rings can exhibit diverse biological activities due to the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the ring . These properties enhance favorable interaction with macromolecules, which could be a key aspect of this compound’s mode of action.

Biochemical Pathways

Compounds containing piperazine rings have been found to affect a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Compounds containing piperazine rings have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities . This suggests that this compound could potentially have a broad range of molecular and cellular effects.

Action Environment

It is known that the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the ring can enhance favorable interaction with macromolecules , which could potentially be influenced by environmental factors such as pH and temperature.